Cas no 139616-25-4 (9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester)
139616-25-4 structure
Product Name:9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester
CAS No:139616-25-4
MF:C17H11NO2
MW:261.274744272232
CID:1276287
Update Time:2024-08-04
9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- 9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester
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- Inchi: 1S/C17H11NO2/c1-20-17(19)16-9-12-7-6-11(10-18)8-15(12)13-4-2-3-5-14(13)16/h2-9H,1H3
- InChI Key: QBCJGPCFROISDL-UHFFFAOYSA-N
- SMILES: C1=C2C(C3C(C(C(OC)=O)=C2)=CC=CC=3)=CC(C#N)=C1
Computed Properties
- Exact Mass: 261.07903
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 473.8±18.0 °C(Predicted)
- PSA: 50.09
9-Phenanthrenecarboxylic acid, 3-cyano-, methyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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